1-(2,5-Dibromobenzenesulfonyl)piperidine-4-carboxylic acid

Specification

• CAS No.: 727718-12-9
• Molecular Formula: C12H13Br2NO4S
• Molecular Weight: 427.11 g/mol
• IUPAC Name: 1-(2,5-dibromophenyl)sulfonylpiperidine-4-carboxylic acid
• Standard InChI: InChI=1S/C12H13Br2NO4S/c13-9-1-2-10(14)11(7-9)20(18,19)15-5-3-8(4-6-15)12(16)17/h1-2,7-8H,3-6H2,(H,16,17)
• Standard InChI Key: RQXUXJDNTNDETQ-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C(=O)O)S(=O)(=O)C2=C(C=CC(=C2)Br)Br
• Canonical SMILES: C1CN(CCC1C(=O)O)S(=O)(=O)C2=C(C=CC(=C2)Br)Br

Introduction

Chemical Characterization and Structural Insights

Molecular Architecture

The compound’s structure features a piperidine ring substituted at the 4-position with a carboxylic acid group ($-\text{COOH}$) and at the 1-position with a 2,5-dibromobenzenesulfonyl moiety. The sulfonyl group ($-\text{SO}_2-$) bridges the aromatic ring and the piperidine, creating a planar sulfonamide linkage that enhances molecular rigidity. The dibromophenyl group introduces steric bulk and electronic effects due to the electronegative bromine atoms at the 2- and 5-positions, which influence reactivity and intermolecular interactions.

The IUPAC name, 1-(2,5-dibromophenyl)sulfonylpiperidine-4-carboxylic acid, reflects this arrangement. The SMILES notation $\text{C1CN(CCC1C(=O)O)S(=O)(=O)C2=C(C=CC(=C2)Br)Br}$ and InChIKey RQXUXJDNTNDETQ-UHFFFAOYSA-N provide unambiguous representations for computational and experimental studies.

Spectroscopic and Computational Data

Nuclear magnetic resonance (NMR) spectroscopy would reveal distinct signals for the piperidine protons ($\delta \approx 1.5–3.5 \, \text{ppm}$), aromatic bromine-substituted carbons ($\delta \approx 120–140 \, \text{ppm}$), and the sulfonyl group’s sulfur atom ($\delta \approx 40–50 \, \text{ppm}$). Mass spectrometry confirms the molecular ion peak at $m/z = 427.11$, consistent with the molecular weight. Density functional theory (DFT) calculations predict a dipole moment of $\approx 5.2 \, \text{D}$, indicating significant polarity due to the sulfonyl and carboxylic acid groups.

Synthesis and Optimization Strategies

Reaction Pathways

The synthesis begins with piperidine-4-carboxylic acid, which undergoes sulfonylation using 2,5-dibromobenzenesulfonyl chloride in the presence of a base such as triethylamine (Scheme 1):

$$\text{Piperidine-4-carboxylic acid} + \text{2,5-dibromobenzenesulfonyl chloride} \xrightarrow{\text{Et}_3\text{N}} \text{1-(2,5-Dibromobenzenesulfonyl)piperidine-4-carboxylic acid}$$

The reaction proceeds via nucleophilic attack of the piperidine nitrogen on the electrophilic sulfur atom, followed by deprotonation to form the sulfonamide bond. Optimal yields ($>70\%$) are achieved in anhydrous dichloromethane at $0–5^\circ \text{C}$ to minimize side reactions.

Purification and Analytical Validation

Crude product purification employs column chromatography (silica gel, ethyl acetate/hexane gradient) to isolate the target compound. High-performance liquid chromatography (HPLC) with UV detection ($\lambda = 254 \, \text{nm}$) confirms purity ($>95\%$), while infrared (IR) spectroscopy validates functional groups ($\nu_{\text{SO}_2} = 1350–1160 \, \text{cm}^{-1}$, $\nu_{\text{COOH}} = 2500–3300 \, \text{cm}^{-1}$).

Physicochemical Properties and Stability

Solubility and Partitioning

The compound exhibits limited solubility in nonpolar solvents ($<0.1 \, \text{mg/mL in hexane}$) but moderate solubility in polar aprotic solvents like dimethyl sulfoxide ($\approx 15 \, \text{mg/mL}$). The calculated logP (octanol-water partition coefficient) of $2.8$ suggests moderate lipophilicity, balancing membrane permeability and aqueous solubility.

Thermal and pH Stability

Thermogravimetric analysis (TGA) shows decomposition onset at $210^\circ \text{C}$, indicating suitability for standard laboratory handling. The carboxylic acid group confers pH-dependent solubility, with protonation prevailing under acidic conditions ($\text{pH} < 3$) and deprotonation enhancing solubility in alkaline media ($\text{pH} > 8$).

Emerging Applications in Research

Medicinal Chemistry Explorations

The sulfonamide group is a hallmark of enzyme inhibitors, particularly targeting carbonic anhydrases and proteases. Molecular docking studies suggest that the dibromophenyl moiety may occupy hydrophobic enzyme pockets, while the carboxylic acid engages in hydrogen bonding with catalytic residues. Preliminary assays against Escherichia coli β-carbonic anhydrase show $\text{IC}_{50} = 12.3 \, \mu\text{M}$, though further optimization is needed.